(5-ethoxy-2-methyl-1H-indol-3-yl)acetic acid
Overview
Description
(5-ethoxy-2-methyl-1H-indol-3-yl)acetic acid, also known as 5-EMIA, is a synthetic organic compound with a broad range of applications in the fields of biochemistry, pharmacology, and medicine. 5-EMIA is a derivative of indole-3-acetic acid (IAA), which is a naturally-occurring plant hormone that regulates plant growth and development. 5-EMIA has been widely used in laboratory experiments to study the biochemical and physiological effects of IAA and its derivatives.
Scientific Research Applications
Structural Studies
The crystal structure of a closely related compound, 5-methoxyindole-3-acetic acid, was solved, showing its molecular arrangement and interactions. This study provides a foundation for understanding the physical and chemical properties of similar indole derivatives, including (5-ethoxy-2-methyl-1H-indol-3-yl)acetic acid. The molecules form dimers through hydrogen bonding, which are further organized into double-layered sheet structures. This structural information is crucial for designing new drugs and understanding their interactions at the molecular level (Sakaki et al., 1975).
Synthesis and Derivative Studies
Research on the synthesis of novel indole-benzimidazole derivatives utilized 2-methylindole-3-acetic acid and its 5-methoxy derivative. These efforts highlight the chemical versatility of indole acetic acids in synthesizing complex molecules with potential pharmacological applications. The ability to generate such derivatives underscores the importance of indole-based compounds in medicinal chemistry (Wang et al., 2016).
Interaction with Metal Ions
Research on anti-inflammatory drugs interacting with Zn(II), Cd(II), and Pt(II) metal ions included indole derivatives like indomethacin, showcasing how such compounds can form complexes with metals. This has implications for drug design, especially in developing metal-based therapeutics and understanding the molecular basis of drug-metal interactions (Dendrinou-Samara et al., 1998).
Mechanism of Action
Target of Action
It is known that this compound is a derivative of indole-3-acetic acid , which is a type of auxin, a class of plant hormones. Auxins are known to play a crucial role in the coordination of many growth and behavioral processes in plants’ life cycles.
Mode of Action
As an auxin-like compound, it may interact with auxin receptors in plants, triggering a series of events that can lead to changes in gene expression, cell growth, and differentiation .
Biochemical Pathways
These could include cell division, elongation, differentiation, and responses to light and gravity .
Pharmacokinetics
It is soluble in methanol , which suggests it may be absorbed and distributed in organisms that consume it
Result of Action
As a plant growth regulator, it likely influences cell growth and differentiation, potentially leading to changes in plant morphology .
Action Environment
Like other plant growth regulators, its effectiveness may be influenced by various environmental factors such as light, temperature, and moisture .
properties
IUPAC Name |
2-(5-ethoxy-2-methyl-1H-indol-3-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3/c1-3-17-9-4-5-12-11(6-9)10(7-13(15)16)8(2)14-12/h4-6,14H,3,7H2,1-2H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTQVPTYRFOINMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)NC(=C2CC(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20281753 | |
Record name | (5-ethoxy-2-methyl-1H-indol-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20281753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34024-46-9 | |
Record name | 34024-46-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=22873 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (5-ethoxy-2-methyl-1H-indol-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20281753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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